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Compound of Interest

Compound Name: 4,4-Difluorocyclohexanone

Cat. No.: B151909

An In-Depth Technical Guide to 4,4-Difluorocyclohexanone for Researchers and Drug
Development Professionals

Introduction

4,4-Difluorocyclohexanone is a fluorinated organic compound that serves as a crucial
building block in the synthesis of various pharmaceutical and agrochemical products.[1] Its
unique properties, imparted by the geminal fluorine atoms, make it a valuable intermediate in
the development of novel bioactive molecules.[1][2] This technical guide provides a
comprehensive overview of 4,4-Difluorocyclohexanone, including its chemical properties,
synthesis protocols, and applications in drug discovery.

Chemical and Physical Properties

4.,4-Difluorocyclohexanone is a solid at room temperature with a distinct set of physical and
chemical characteristics.[3] These properties are summarized in the table below for easy
reference.
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Property Value Reference
Molecular Formula CeHsF20 [31[4]1[5][6][7]
Molecular Weight 134.12 g/mol 3114171
CAS Number 22515-18-0 [31[415161[7]
Appearance Colorless to palc? cream or 6]

yellow fused solid
Melting Point 31-41 °C [3][8]
Boiling Point 157.4 °C at 760 mmHg
Flash Point 65.6 °C (closed cup) [3]
Density 1.14 g/cm3
Solubility Insoluble in water [8]

Refractive Index

1.396

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 4,4-

Difluorocyclohexanone. The following table summarizes key spectroscopic data.

Spectroscopy

Data

Reference

1H NMR (400 MHz, CDCls)

5 2.56 - 2.53 (m, 4H), 2.36 -
2.27 (m, 4H)

[4]

19F NMR (376 MHz, CDCls)

0 -100.27

[4]

InChl

1S/IC6H8F20/c7-6(8)3-1-
5(9)2-4-6/h1-4H2

[3]09]

SMILES

FC1(F)CCC(=0)CC1

[3]L6][e]

Synthesis Protocols
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The synthesis of 4,4-Difluorocyclohexanone can be achieved through various methods.
Below are detailed experimental protocols for its preparation.

Method 1: Hydrolysis of 8,8-difluoro-1,4-
dioxaspiro[4.5]decane

This protocol involves the acidic hydrolysis of a protected precursor.
Experimental Protocol:

o Reaction Setup: Suspend 8,8-difluoro-1,4-dioxaspiro[4.5]decane (referred to as acetonide 7
in one source, 20.0 g, 112.2 mmol) in a 20% aqueous HCI solution (16 mL).[4][8]

e Heating: Stir the suspension vigorously for 3 hours at 100 °C.[4][8]

o Work-up:

o

Cool the reaction mixture to room temperature.

[¢]

Add NacCl (-3 g) to the aqueous phase to facilitate separation.[4][8]

[¢]

Extract the aqueous phase with dichloromethane (CH2Cl2) (3 x 50 mL).[4][8]

o

Combine the organic phases and wash with 50 mL of water.[4][8]

o

Dry the organic phase over anhydrous sodium sulfate (Naz2S0a).[4][8]
 Purification:
o Slowly evaporate the solvent under reduced pressure at 20 °C.[4][8]

o Due to the product's instability, repeated purification steps may be necessary to achieve
high purity.[4][8]

o The final product can be obtained as white crystals with a melting point of 31-32°C and a
purity of 95%.[4][8]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4,4-Difluorocyclohexanone.

Applications in Drug Discovery and Agrochemicals

4.,4-Difluorocyclohexanone is a key intermediate in the synthesis of complex organic
molecules, particularly in the pharmaceutical and agrochemical industries.

o Pharmaceuticals: The introduction of fluorine atoms can significantly alter the
physicochemical properties of a molecule, such as lipophilicity, metabolic stability, and
binding affinity.[10] This makes 4,4-Difluorocyclohexanone a valuable precursor for
developing new drugs, including anti-infective and anti-cancer treatments.[1] Its derivatives,
such as 4,4-Difluorocyclohexanecarboxylic acid, are used in the synthesis of macrolide
antibiotics and CCR5 antagonists for HIV treatment.[11]

o Agrochemicals: The demand for more efficient and environmentally friendly agrochemicals is
a significant driver for the use of 4,4-Difluorocyclohexanone.[1] Fluorinated compounds
often exhibit enhanced biological activity and improved environmental profiles.

Safety and Handling
Proper handling of 4,4-Difluorocyclohexanone is crucial due to its potential hazards.

e Hazard Classifications: It is classified as an irritant to the eyes and skin, and may cause
respiratory irritation.[3]

o Safety Precautions: When handling this compound, it is recommended to use appropriate
personal protective equipment (PPE), including gloves, eye protection, and a respirator.[11]
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« Storage: It should be stored in a dry, well-ventilated area.[7]
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Caption: Role of 4,4-Difluorocyclohexanone in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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